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Compound of Interest

Compound Name: Topoisomerase II inhibitor 18

Cat. No.: B12366468 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the quinoxaline-based

topoisomerase II inhibitor, designated as Compound IV, with the Chemical Abstracts Service

(CAS) number 2382959-65-9. This document collates critical chemical information, quantitative

biological data, detailed experimental protocols, and visual representations of its mechanism of

action. The information presented herein is intended to serve as a valuable resource for

researchers in oncology, pharmacology, and medicinal chemistry who are investigating novel

anti-cancer therapeutics targeting topoisomerase II.

Chemical Information
Topoisomerase II inhibitor 18, also referred to as Compound IV, is a synthetic quinoxaline

derivative.[1]

Table 1: Chemical and Physical Properties of Topoisomerase II Inhibitor 18 (Compound IV)
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Property Value

CAS Number 2382959-65-9

Molecular Formula C₂₀H₂₁N₃OS

Molecular Weight 351.47 g/mol

Appearance Not specified in available literature

Melting Point 151-153 °C

Boiling Point (Predicted) 581.9 ± 50.0 °C

Density (Predicted) 1.23 ± 0.1 g/cm³

pKa (Predicted) 15.66 ± 0.46

Biological Activity and Quantitative Data
Compound IV has demonstrated potent and selective anticancer activity, primarily through the

inhibition of topoisomerase II, leading to apoptosis in cancer cells.[1]

In Vitro Cytotoxicity
The cytotoxic effects of Compound IV have been evaluated against various cancer cell lines

using the MTT assay.[1]

Table 2: IC₅₀ Values of Compound IV against Cancer and Normal Cell Lines

Cell Line Cell Type IC₅₀ (µM)

PC-3 Prostate Cancer 2.11

HepG2 Liver Cancer Not specified in abstract

Vero Normal Kidney Cells Not specified in abstract

Data extracted from Elsakka MEG, et al. (2024).[1]

Topoisomerase II Inhibition
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The inhibitory activity of Compound IV against topoisomerase II was determined using a

decatenation assay.

Table 3: Topoisomerase II Inhibitory Activity of Compound IV

Compound IC₅₀ (µM)

Compound IV 7.529

Doxorubicin Not specified in abstract

Data extracted from Elsakka MEG, et al. (2024).[1]

Mechanism of Action
Compound IV exerts its anticancer effects by inhibiting topoisomerase II, which leads to cell

cycle arrest and the induction of apoptosis through a p53-mediated pathway.[1]

Signaling Pathway
The apoptotic cascade initiated by Compound IV in PC-3 cells involves the upregulation of pro-

apoptotic proteins and the downregulation of anti-apoptotic proteins.[1]
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Potent Cytotoxicity
against PC-3 cells
(IC₅₀ = 2.11 µM)

Direct Inhibition of
Topoisomerase II
(IC₅₀ = 7.529 µM)

is likely due to

Cell Cycle Arrest
at S Phase

leads to

Induction of Apoptosis
(Annexin V Assay)

triggers

Modulation of Apoptotic Proteins
(↑p53, ↑caspases, ↓Bcl-2)

is mediated by

Conclusion:
Compound IV is a promising
anti-prostate cancer agent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.tandfonline.com/doi/abs/10.1080/07391102.2024.2327538
https://www.benchchem.com/product/b12366468#topoisomerase-ii-inhibitor-18-cas-number-and-chemical-information
https://www.benchchem.com/product/b12366468#topoisomerase-ii-inhibitor-18-cas-number-and-chemical-information
https://www.benchchem.com/product/b12366468#topoisomerase-ii-inhibitor-18-cas-number-and-chemical-information
https://www.benchchem.com/product/b12366468#topoisomerase-ii-inhibitor-18-cas-number-and-chemical-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12366468?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12366468?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

